N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide

• IUPAC Name: N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]-2-thiophen-2-ylacetamide
• InChI: InChI=1S/C16H20N4OS/c21-15(11-14-3-1-10-22-14)19-12-13-4-8-20(9-5-13)16-17-6-2-7-18-16/h1-3,6-7,10,13H,4-5,8-9,11-12H2,(H,19,21)
• InChI Key: AJSRITUXYRIRMD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CC2=CC=CS2)C3=NC=CC=N3
• Molecular Formula: C16H20N4OS
• Molecular Weight: 316.4 g/mol

Description

N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide (NPT) is a novel thiophene-containing piperidine-containing compound that has been synthesized and studied for its potential applications in scientific research. NPT is a member of the piperidine family of compounds, and its unique structure has been shown to possess various properties that make it attractive for use in laboratory experiments.

Mechanism of Action

The mechanism of action of N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide is not fully understood, but it is believed to involve the inhibition of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine in the nervous system. N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide has also been found to possess anti-tumor properties, likely due to its ability to inhibit the growth of tumor cells. Additionally, N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide has been found to possess neuroprotective properties, likely due to its ability to reduce the levels of oxidative stress in the brain.
Biochemical and Physiological Effects
N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide has been found to possess various biochemical and physiological effects. N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide has been found to inhibit the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine in the nervous system. N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide has also been found to possess anti-tumor properties, likely due to its ability to inhibit the growth of tumor cells. Additionally, N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide has been found to possess neuroprotective properties, likely due to its ability to reduce the levels of oxidative stress in the brain.

Advantages and Limitations for Lab Experiments

The advantages of using N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide in laboratory experiments include its ability to inhibit the enzyme acetylcholinesterase, its anti-tumor properties, and its neuroprotective properties. Additionally, N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide is relatively easy to synthesize and is stable under a variety of conditions. The main limitation of using N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide in laboratory experiments is that its mechanism of action is not fully understood.

Future Directions

The potential future directions for N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide include the development of new and improved synthesis methods, the investigation of its potential applications in drug discovery and development, the exploration of its potential applications in cancer research, and the study of its potential applications in the treatment of Alzheimer’s disease. Additionally, further research is needed to better understand the mechanism of action of N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide and to identify new and improved therapeutic uses for N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide.

Synthesis Methods

N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide can be synthesized through a three-step reaction sequence. The first step involves the reaction of 1-(pyrimidin-2-yl)piperidine with 2-thiophen-2-ylacetyl chloride in the presence of triethylamine to yield N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide. The second step involves the reaction of N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide with 1-bromo-2-chloropropane in the presence of sodium hydroxide to yield N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide-1-bromo-2-chloropropane. The third step involves the reaction of N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide-1-bromo-2-chloropropane with 2-chloro-3-methylpyridine in the presence of sodium hydroxide to yield N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide.

Scientific Research Applications

N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide has been studied for its potential applications in scientific research, particularly in the fields of drug discovery and development. N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide has been found to be a potent inhibitor of the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine in the nervous system. N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide has also been studied for its potential applications in cancer research, as it has been found to possess anti-tumor properties. Additionally, N-{[1-(pyrimidin-2-yl)piperidin-4-yl]methyl}-2-(thiophen-2-yl)acetamide has been studied for its potential applications in the treatment of Alzheimer’s disease, as it has been found to possess neuroprotective properties.